Cas no 1260657-31-5 (5-Fluoroquinoline-8-carbaldehyde)

• Product Name: 5-Fluoroquinoline-8-carbaldehyde
• CAS No: 1260657-31-5
• MF: C₁₀H₆FNO
• MW: 175.159145832062
• MDL: MFCD15526826
• CID: 1089125
• PubChem ID: 53418504
• Update Time: 2025-05-20

5-Fluoroquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroquinoline-8-carbaldehyde
• 5-Fluoro-quinoline-8-carbaldehyde
• F13838
• AKOS017397872
• AS-47471
• SB32376
• 8-Quinolinecarboxaldehyde, 5-fluoro-
• SY188431
• CS-0217510
• EN300-75835
• Z1184865929
• MFCD15526826
• 1260657-31-5
• DTXSID50697429

• MDL： MFCD15526826
• Inchi： 1S/C10H6FNO/c11-9-4-3-7(6-13)10-8(9)2-1-5-12-10/h1-6H
• InChI Key： CAVLCVOHYPZDAM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 175.043341977g/mol
• Monoisotopic Mass: 175.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5-Fluoroquinoline-8-carbaldehyde

Recent Advances in the Application of 5-Fluoroquinoline-8-carbaldehyde (CAS: 1260657-31-5) in Chemical Biology and Pharmaceutical Research

5-Fluoroquinoline-8-carbaldehyde (CAS: 1260657-31-5) has emerged as a pivotal intermediate in the synthesis of bioactive compounds, particularly in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its unique structural properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

One of the most significant advancements in the use of 5-Fluoroquinoline-8-carbaldehyde is its role as a key building block in the synthesis of quinoline-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective kinase inhibitors, which show promise in targeting cancer-related pathways. The study utilized a multi-step synthetic route, with 5-Fluoroquinoline-8-carbaldehyde serving as a critical intermediate for introducing the fluoroquinoline scaffold into the final compounds.

In addition to its applications in kinase inhibitor development, recent research has explored the compound's potential in antimicrobial drug design. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 5-Fluoroquinoline-8-carbaldehyde exhibited potent activity against multidrug-resistant bacterial strains. The study emphasized the importance of the aldehyde functional group in facilitating further chemical modifications to enhance antimicrobial efficacy.

Another notable application of 5-Fluoroquinoline-8-carbaldehyde is in the field of fluorescence-based probes. A 2024 study in Analytical Chemistry showcased its use in the development of turn-on fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe's design leveraged the compound's ability to form Schiff bases with primary amines, resulting in a highly sensitive and selective detection system for ROS, which is crucial for understanding oxidative stress-related diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-Fluoroquinoline-8-carbaldehyde. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. A study published in Organic Process Research & Development in early 2024 detailed a novel catalytic method that significantly enhances the efficiency of the synthesis process, making it more feasible for industrial-scale production.

In conclusion, 5-Fluoroquinoline-8-carbaldehyde (CAS: 1260657-31-5) continues to be a valuable compound in chemical biology and pharmaceutical research, with applications ranging from drug discovery to diagnostic tools. Ongoing research is expected to further expand its utility, particularly in the development of targeted therapies and advanced detection systems. Future studies should focus on addressing the remaining synthetic challenges and exploring new therapeutic avenues for this versatile intermediate.